Cas no 1235439-47-0 (2-(Dodecylsulfanyl)-5-phenyl-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one)

• Product Name: 2-(Dodecylsulfanyl)-5-phenyl-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• CAS No: 1235439-47-0
• MF: C₂₇H₃₆N₂OS₂
• MW: 468.717544555664
• CID: 5055109
• Update Time: 2026-02-28

2-(Dodecylsulfanyl)-5-phenyl-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(dodecylsulfanyl)-5-phenyl-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• NE28682
• 2-dodecylsulfanyl-5-phenyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one
• 2-(Dodecylsulfanyl)-5-phenyl-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one

• Inchi： 1S/C27H36N2OS2/c1-3-5-6-7-8-9-10-11-12-16-20-31-27-28-25-24(26(30)29(27)19-4-2)23(21-32-25)22-17-14-13-15-18-22/h4,13-15,17-18,21H,2-3,5-12,16,19-20H2,1H3
• InChI Key： WUISKZHNLHQARM-UHFFFAOYSA-N
• SMILES： S(C1=NC2=C(C(=CS2)C2C=CC=CC=2)C(N1CC=C)=O)CCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 15
• Complexity: 603
• XLogP3: 9.7
• Topological Polar Surface Area: 86.2